Cas no 221148-62-5 (Aristophyllide A; Demethoxy)

• Product Name: Aristophyllide A; Demethoxy
• CAS No: 221148-62-5
• MF: C₃₁H₂₉NO₇
• MW: 527.564469099045
• CID: 6656723
• Update Time: 2024-03-02

Aristophyllide A; Demethoxy Chemical and Physical Properties

Names and Identifiers

• (+)-Aristophyllide C
• Aristophyllide C
• (-)-Aristophyllide D
• Aristophyllide A; Demethoxy

• Inchi： 1S/C31H29NO7/c1-5-31(4)12-8-10-21(28(31)18(2)16-33)13-19(3)39-30(34)23-15-25-29(38-17-37-25)27-22-11-7-6-9-20(22)14-24(26(23)27)32(35)36/h5-7,9-11,14-16,19,28H,1-2,8,12-13,17H2,3-4H3
• InChI Key： IIBMSRRBRIHDMP-UHFFFAOYSA-N
• SMILES： CC(OC(C1C2C(=C3C(=CC=2[N+](=O)[O-])C=CC=C3)C2=C(OCO2)C=1)=O)CC1C(C(C=O)=C)C(C=C)(C)CCC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• XLogP3: 4.045

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Aristolochic acids and derivatives